Cas no 2172384-18-6 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidooxy}acetic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidooxy}acetic acid
• CAS No: 2172384-18-6
• MF: C₂₂H₂₄N₂O₇
• MW: 428.435166358948
• CID: 5968511
• PubChem ID: 165505626
• Update Time: 2025-08-05

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidooxy}acetic acid
• 2172384-18-6
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxy-N-methylpropanamido]oxy}acetic acid
• EN300-1474383

• Inchi： 1S/C22H24N2O7/c1-24(31-13-20(25)26)21(27)19(29-2)11-23-22(28)30-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,11-13H2,1-2H3,(H,23,28)(H,25,26)
• InChI Key： RBDNPSPUAZPMJZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(N(C)OCC(=O)O)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 428.15835111g/mol
• Monoisotopic Mass: 428.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidooxy}acetic acid

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidooxy}acetic acid

The compound 2172384-18-6, also known as 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidooxy}acetic acid, is a highly specialized organic molecule with significant applications in the fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a fluoren-9-yl group, a methoxycarbonyl moiety, and a propanamide functional group. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in the development of advanced materials, particularly in the synthesis of high-performance polymers and coatings. The fluoren-9-yl group, a key component of this molecule, has been shown to enhance the thermal stability and mechanical properties of materials derived from it. Additionally, the methoxycarbonyl group plays a critical role in facilitating reactions that lead to the formation of robust cross-linked structures.

One of the most promising applications of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidooxy}acetic acid is in the field of drug delivery systems. Researchers have demonstrated that this compound can serve as a versatile platform for designing biocompatible polymers that can encapsulate and release therapeutic agents in a controlled manner. The ability to tailor the properties of these polymers through precise chemical modifications makes this compound an invaluable tool in modern pharmaceutical research.

Moreover, the presence of the N-methylpropanamide group in this molecule has been linked to improved solubility and bioavailability of drugs formulated using this compound. This feature is particularly advantageous in the development of oral medications, where efficient absorption and distribution are critical for therapeutic efficacy.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic chemistry techniques such as nucleophilic substitution and condensation reactions. The use of highly controlled reaction conditions ensures the formation of high-purity product, which is essential for its intended applications.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. By employing density functional theory (DFT) calculations, scientists have been able to predict its interaction with various biological systems, paving the way for novel applications in biochemistry and biotechnology.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidooxy}acetic acid (CAS No: 2172384-18-6) is a versatile and highly functionalized molecule with wide-ranging applications across multiple disciplines. Its unique structure and chemical properties make it an indispensable component in the development of advanced materials, drug delivery systems, and innovative biochemical tools.